Cas no 4852-22-6 (Procyanidin)

• Product Name: Procyanidin
• CAS No: 4852-22-6
• MF: C₃₀H₂₆O₁₃
• MW: 594.519649982452
• CID: 45366
• PubChem ID: 107876
• Update Time: 2026-01-28

Procyanidin Chemical and Physical Properties

Names and Identifiers

• Procyanidin
• 2-(3,4-Dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
• Proanthocyanidins
• 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-3,4-dihydrochromene-3,4,5,7-tetrol
• C30H26O13
• 2-(3,4-Dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-5,7-dihydroxychroman-3-yl)oxy)chroman-3,4,5,7-tetraol
• Procyanidins
• 3,3',4,4',5,7-Flavanhexol, 2-((2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-chromanyl)oxy)-
• 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihy
• AKOS025402316
• 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-
• AC-8032
• A908663
• CCG-270176
• 20347-71-1
• EN300-7388961
• CCG-270178
• 1ST40287
• CS-0009805
• MFCD01662851
• DTXSID90858698
• 2-(3,4-dihydroxyphenyl)-2-{[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2h-chromen-3-yl]oxy}-3,4,5,7-chromanetetrol
• 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl]oxy]-3,4-dihydro-
• HY-N0794
• 2-(3,4-dihydroxyphenyl)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-chroman-3-yl]oxy-chromane-3,4,5,7-tetrol
• 2-(3,4-dihydroxyphenyl)-2-{[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl]oxy}-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
• FT-0688150
• NS00001688
• 4852-22-6
• BCP25503
• Procyanidin, Technical grade
• 2-(3, 4-dihydroxyphenyl)-2-[[2-(3, 4-dihydroxyphenyl)-5, 7-dihydroxy-3, 4-dihydro-2H-chromen-3-yl]oxy]-3, 4-dihydrochromene-3, 4, 5, 7-tetrol
• CHEBI:166895
• SCHEMBL15091123
• s5105
• BRN 1675863
• 2-(3,4-DIHYDROXYPHENYL)-2-{[2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-YL]OXY}-3,4-DIHYDRO-1-BENZOPYRAN-3,4,5,7-TETROL
• DA-57050

• Inchi： 1S/C30H26O13/c31-14-7-19(35)16-11-25(28(41-23(16)9-14)12-1-3-17(33)20(36)5-12)43-30(13-2-4-18(34)21(37)6-13)29(40)27(39)26-22(38)8-15(32)10-24(26)42-30/h1-10,25,27-29,31-40H,11H2
• InChI Key： HGVVOUNEGQIPMS-UHFFFAOYSA-N
• SMILES： O(C1CC2C(=CC(=CC=2OC1C1C=CC(=C(C=1)O)O)O)O)C1(C2C=CC(=C(C=2)O)O)C(C(C2C(=CC(=CC=2O1)O)O)O)O
• BRN： 1675863

Computed Properties

• Exact Mass: 594.13700
• Monoisotopic Mass: 594.13734088 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230
• Molecular Weight: 594.5
• XLogP3: 2

Experimental Properties

• Color/Form: Red brown powder
• Density: 1.87
• Boiling Point: 986.4°Cat760mmHg
• Flash Point: 550.3°C
• Refractive Index: 1.876
• PSA: 229.99000
• LogP: 2.73270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Procyanidin

Procyanidin (CAS No. 4852-22-6): A Comprehensive Overview of Its Biochemical Properties and Emerging Therapeutic Applications

Procyanidins, a class of flavan-3-ol polymers, are widely recognized for their remarkable bioactive properties and have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The compound with the chemical identifier CAS No. 4852-22-6 is a particularly well-studied representative of this group, known for its structural complexity and diverse biological functions. This introduction delves into the intricate molecular characteristics of Procyanidin, exploring its chemical structure, biochemical mechanisms, and the latest advancements in its therapeutic applications.

The molecular architecture of Procyanidin (CAS No. 4852-22-6) is characterized by the polymerization of flavan-3-ols, primarily epicatechin and catechin, through C-O-C linkages. These polymers can range from dimers to decamers, with varying degrees of oxidation and glycosylation, which significantly influence their solubility, stability, and bioactivity. The structural diversity of Procyanidin contributes to its multifaceted pharmacological effects, including antioxidant, anti-inflammatory, and anticancer properties.

Recent research has elucidated the profound antioxidant mechanisms of Procyanidin. As a potent scavenger of reactive oxygen species (ROS), it effectively neutralizes oxidative stress by donating electrons to free radicals, thereby protecting cellular components from oxidative damage. This property has been extensively studied in the context of neuroprotection, where Procyanidin has shown promise in mitigating age-related neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of Procyanidin to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

Beyond its antioxidant capabilities, Procyanidin exhibits significant anti-inflammatory effects. Studies have demonstrated that it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, Procyanidin has been shown to suppress the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammation. These findings highlight its potential in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of Procyanidin has also been extensively investigated. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Furthermore, Procyanidin has demonstrated the ability to inhibit tumor growth by suppressing angiogenesis—the formation of new blood vessels that supply nutrients to cancer cells. These effects are attributed to its ability to modulate signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.

In recent years, there has been growing interest in the therapeutic applications of Procyanidin in cardiovascular health. Research indicates that it can improve endothelial function by enhancing nitric oxide (NO) production and reducing endothelial dysfunction associated with atherosclerosis. Additionally, Procyanidin has shown promise in lowering blood pressure and reducing cholesterol levels, thereby mitigating cardiovascular risk factors. These cardiovascular benefits are attributed to its ability to inhibit platelet aggregation and promote vasodilation.

The potential role of Procyanidin in metabolic disorders such as diabetes mellitus is another area of active research. Studies have demonstrated that it can improve insulin sensitivity by enhancing glucose uptake in adipocytes and muscle cells. Furthermore, Procyanidin has been shown to regulate lipid metabolism by inhibiting hepatic steatosis and promoting fatty acid oxidation. These findings suggest that Procyanidin could be a valuable adjunct therapy for managing diabetes and related metabolic complications.

The pharmacokinetic profile of CAS No. 4852-22-6, or more accurately referred to as Pocyanidine (the correct spelling), is another critical aspect that influences its therapeutic efficacy. Unlike many small-molecule drugs, Pocyanidine exhibits poor oral bioavailability due to its large molecular size and rapid metabolism. However, recent advances in drug delivery systems have addressed this limitation by formulating Pocyanidine into nanoparticles or liposomes that enhance its absorption and distribution throughout the body.

The safety profile of Pocyanidine is generally favorable when administered at therapeutic doses. However, potential side effects such as gastrointestinal discomfort have been reported in some studies. Long-term studies are needed to fully assess the safety and efficacy of Pocyanidine in various clinical settings.

In conclusion, Pocyanidine (CAS No. 4852-22-6) is a multifaceted bioactive compound with significant therapeutic potential across multiple disease areas including neurodegenerative disorders, chronic inflammation, cancer, cardiovascular diseases, and metabolic disorders. Its unique molecular structure endows it with diverse biological functions ranging from antioxidant to anti-inflammatory effects. While challenges remain regarding its pharmacokinetic properties, ongoing research efforts are paving the way for novel drug delivery systems that enhance its efficacy.